1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: (4-ethylphenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O/c1-2-15-3-5-16(6-4-15)19(23)22-13-11-21(12-14-22)18-9-7-17(20)8-10-18/h3-10H,2,11-14H2,1H3
• InChI Key: WXIZHMJNRVZPRT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine, also known as EFDP, is a synthetic compound belonging to the class of piperazine derivatives. It has been extensively studied for its potential use in scientific research due to its unique properties and mechanism of action.

Scientific Research Applications

1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine has been studied extensively for its potential use in scientific research. It has been found to have a high affinity for the serotonin transporter and can act as a selective serotonin reuptake inhibitor (SSRI). This makes it a potential candidate for the treatment of depression and anxiety disorders.

Mechanism of Action

1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine acts by inhibiting the reuptake of serotonin, leading to an increase in its concentration in the synaptic cleft. This results in an increase in serotonin signaling, which can lead to a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, leading to an improvement in mood and reduction in symptoms of depression and anxiety. It has also been found to have a mild analgesic effect, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine has a number of advantages for use in lab experiments. It is a highly selective compound, acting specifically on the serotonin transporter and not affecting other neurotransmitters. This makes it a useful tool for studying the role of serotonin in various physiological processes. However, its high affinity for the serotonin transporter can also make it difficult to use in certain experiments, as it can saturate the transporter at low concentrations.

Future Directions

There are a number of future directions for research on 1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine. One potential area of study is its use in the treatment of depression and anxiety disorders. Further research is needed to determine its efficacy and safety in humans. Another area of study is its potential use as a tool for studying the role of serotonin in various physiological processes. Finally, there is potential for the development of new compounds based on the structure of this compound with improved selectivity and efficacy.

Synthesis Methods

1-(4-ethylbenzoyl)-4-(4-fluorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 4-fluoroaniline with 4-ethylbenzoyl chloride in the presence of a base such as pyridine. This is followed by the reaction of the resulting intermediate with piperazine in the presence of a catalyst such as palladium on carbon. The final product is obtained through purification using chromatography techniques.